Cas no 1094231-01-2 (2-Fluoro-4-(methanesulfonamido)benzenesulfonamide)

• Product Name: 2-Fluoro-4-(methanesulfonamido)benzenesulfonamide
• CAS No: 1094231-01-2
• MF: C₇H₉FN₂O₄S₂
• MW: 268.285762548447
• CID: 5242268
• Update Time: 2025-10-29

2-Fluoro-4-(methanesulfonamido)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-methanesulfonamidobenzene-1-sulfonamide
• 2-Fluoro-4-(methanesulfonamido)benzenesulfonamide
• Benzenesulfonamide, 2-fluoro-4-[(methylsulfonyl)amino]-

• Inchi： 1S/C7H9FN2O4S2/c1-15(11,12)10-5-2-3-7(6(8)4-5)16(9,13)14/h2-4,10H,1H3,(H2,9,13,14)
• InChI Key： JTQQKSJHTFTLFQ-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(=C(C=1)F)S(N)(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 436
• XLogP3: -0.4
• Topological Polar Surface Area: 123

Additional information on 2-Fluoro-4-(methanesulfonamido)benzenesulfonamide

Introduction to 2-Fluoro-4-(methanesulfonamido)benzenesulfonamide (CAS No. 1094231-01-2)

The compound 2-Fluoro-4-(methanesulfonamido)benzenesulfonamide, identified by the CAS number CAS No. 1094231-01-2, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely recognized for their versatility in synthetic chemistry and drug design. The structure of this compound comprises a benzene ring substituted with a fluoro group at the 2-position and a methanesulfonamido group at the 4-position, along with a sulfonamide moiety attached to the benzene ring.

The synthesis of 2-Fluoro-4-(methanesulfonamido)benzenesulfonamide involves a series of carefully controlled reactions, including nucleophilic aromatic substitution and coupling reactions. The presence of the fluoro group introduces electron-withdrawing effects, which can influence the reactivity of the molecule in various chemical transformations. The methanesulfonamido group, on the other hand, contributes to the molecule's solubility and bioavailability, making it an attractive candidate for pharmacological applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. For instance, research has shown that 2-Fluoro-4-(methanesulfonamido)benzenesulfonamide exhibits promising activity against certain types of cancer cells, suggesting its potential as an anticancer agent. Additionally, its unique structural features make it a valuable intermediate in the synthesis of more complex molecules with diverse biological activities.

In terms of physical properties, this compound is characterized by its high stability under standard laboratory conditions and moderate solubility in common organic solvents. Its melting point and boiling point have been determined through advanced thermal analysis techniques, providing critical data for its handling and storage. The compound's spectral data, including UV-vis and NMR spectra, have been thoroughly analyzed to confirm its identity and purity.

The application of CAS No. 1094231-01-2 extends beyond pharmaceuticals into materials science, where it serves as a building block for constructing advanced materials with tailored properties. For example, researchers have explored its use in creating novel polymers and coatings with enhanced mechanical and thermal stability.

In conclusion, 2-Fluoro-4-(methanesulfonamido)benzenesulfonamide (CAS No. 1094231-01-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool in modern chemical research and development.